1,1'-(Methylenedi-4,1-phenylene)bis-(3-cyclohexenone)hydrazine

• IUPAC Name: 3-[2-[4-[[4-[2-(3-oxocyclohexen-1-yl)hydrazinyl]phenyl]methyl]phenyl]hydrazinyl]cyclohex-2-en-1-one
• InChI: InChI=1S/C25H28N4O2/c30-24-5-1-3-22(16-24)28-26-20-11-7-18(8-12-20)15-19-9-13-21(14-10-19)27-29-23-4-2-6-25(31)17-23/h7-14,16-17,26-29H,1-6,15H2
• InChI Key: UCZJWWYNTSUTPB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=CC(=O)C1)NNC2=CC=C(C=C2)CC3=CC=C(C=C3)NNC4=CC(=O)CCC4
• Molecular Formula: C25H28N4O2
• DSSTOX Substance ID: DTXSID80724590
• Molecular Weight: 416.5 g/mol
• CAS No.: 1216547-21-5

Description

1,1’-(Methylenedi-4,1-phenylene)bis-(3-cyclohexenone)hydrazine is a complex organic compound with the molecular formula C25H28N4O2 and a molecular weight of 416.52 g/mol . This compound is characterized by its unique structure, which includes multiple aromatic rings and hydrazine groups, making it a subject of interest in various fields of scientific research .

Preparation Methods

The synthesis of 1,1’-(Methylenedi-4,1-phenylene)bis-(3-cyclohexenone)hydrazine typically involves the reaction of methylenedi-4,1-phenylene with 3-cyclohexenone under specific conditions. The reaction is usually carried out in the presence of a hydrazine derivative, which facilitates the formation of the hydrazine linkage . Industrial production methods may involve optimized reaction conditions to ensure high yield and purity, including controlled temperature, pressure, and the use of catalysts .

Chemical Reactions Analysis

1,1’-(Methylenedi-4,1-phenylene)bis-(3-cyclohexenone)hydrazine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of alcohols or amines.

Substitution: The aromatic rings in the compound can undergo electrophilic substitution reactions, such as nitration or halogenation, under appropriate conditions.

Scientific Research Applications

1,1’-(Methylenedi-4,1-phenylene)bis-(3-cyclohexenone)hydrazine has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as an intermediate in the production of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in various medical conditions.

Industry: It is utilized in the production of polymers and other industrial materials due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 1,1’-(Methylenedi-4,1-phenylene)bis-(3-cyclohexenone)hydrazine involves its interaction with specific molecular targets and pathways. The hydrazine groups in the compound can form covalent bonds with nucleophilic sites in biological molecules, leading to various biochemical effects . Additionally, the aromatic rings may facilitate interactions with enzymes and receptors, modulating their activity .

Comparison with Similar Compounds

1,1’-(Methylenedi-4,1-phenylene)bis-(3-cyclohexenone)hydrazine can be compared with similar compounds such as:

1,1’-(Methylenedi-4,1-phenylene)bismaleimide: This compound is used as a cross-linking agent in the synthesis of thermosetting polymers.

4,4’-Methylenebis(1,1-dimethyl-3-phenylurea): Known for its applications in the production of flame retardant resins.

The uniqueness of 1,1’-(Methylenedi-4,1-phenylene)bis-(3-cyclohexenone)hydrazine lies in its specific structure, which imparts distinct chemical and biological properties, making it valuable in various research and industrial applications .